L-(+)-Arabinose

• IUPAC Name: (2R,3S,4S)-2,3,4,5-tetrahydroxypentanal
• InChI: InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4-,5+/m0/s1
• InChI Key: PYMYPHUHKUWMLA-VAYJURFESA-N
• Canonical SMILES: C(C(C(C(C=O)O)O)O)O
• Isomeric SMILES: C([C@@H]([C@@H]([C@H](C=O)O)O)O)O
• Molecular Formula: C5H10O5
• DSSTOX Substance ID: DTXSID9039733
• Molecular Weight: 150.13 g/mol
• CAS RN: 5328-37-0, 147-81-9, 20235-19-2

Description

L-(+)-Arabinose is a naturally occurring monosaccharide found in various plants and fibers. It has significant importance in scientific research due to its structural properties and potential for various applications. Studies have focused on its synthesis, molecular structure, chemical reactions, and properties to explore its versatility and utility in different scientific fields.

Synthesis Analysis

L-(+)-Arabinose synthesis involves enzymatic methods and chemical pathways that allow the production of its pure form. For instance, a study reported the successful synthesis of L-arabinose esters through a two-step process: enzymatic synthesis followed by radical polymerization, utilizing L-arabinose isomers (Borges & Balaban, 2014). Another approach detailed the synthesis of L-Arabinose-5-C14 from D-xylose, showcasing a method to trace L-arabinose's metabolic pathways (Hulyalkar & Jones, 1963).

Molecular Structure Analysis

Research on L-arabinose-binding proteins provides insights into its molecular structure. The L-arabinose molecule fits within a cleft between two lobes of a bilobate protein, where it engages in hydrogen bonding with side chain residues. This structure underscores the specificity of L-arabinose interaction within biological systems (Newcomer, Gillilandg, & Quiochol, 1981).

Chemical Reactions and Properties

L-arabinose's chemical properties enable it to participate in various reactions, forming complexes with metals and undergoing transformations that have potential industrial applications. For instance, L-arabinose reacts with hydrated calcium salts, forming complexes that showcase its ability to engage in metal coordination reactions (Tajmir-Riahi, 1984).

Physical Properties Analysis

The physical properties of L-arabinose, such as solubility, melting point, and crystalline structure, are crucial for its application in various fields. For example, L-arabinose's ability to form crystalline complexes with calcium salts highlights its significance in studies related to food science and nutrition.

Chemical Properties Analysis

The chemical behavior of L-arabinose, including its reactivity with other substances and stability under different conditions, is essential for understanding its functional applications. Studies on L-arabinose isomerases, enzymes that catalyze the conversion of L-arabinose to L-ribulose, shed light on its chemical properties and potential for producing rare sugars with high commercial value (Xu et al., 2014).

Scientific Research Applications

Biofuels and Bioproducts Development

L-(+)-Arabinose, a pentose sugar prevalent in plant polysaccharides like hemicellulose and pectin, plays a significant role in the development of biofuels and other bioproducts. Fungi such as Aspergillus niger and Trichoderma reesei have been studied for their ability to release L-arabinose from plant polymers. The intracellular catabolism of L-arabinose follows a reduction-oxidation path, resulting in D-xylulose 5-phosphate, an intermediate in the pentose phosphate pathway. This process is crucial for the sustainable production of biofuels and bioproducts from renewable carbon sources (Seiboth & Metz, 2011).

Gut Microbiota Modulation

Recent studies indicate that L-Arabinose can modulate gut microbiota, demonstrating potential therapeutic applications in intestinal health. In a mouse model of colitis, L-Arabinose administration was found to repress colitis symptoms and inhibit inflammation. This effect was attributed to changes in the gut microbiota composition, suggesting that L-Arabinose could be a promising candidate for functional food or novel therapeutic strategies targeting the gut microbiota (Li et al., 2019).

Novel Biotechnological Production Methods

L-Arabinose has applications in the pharmaceutical, food, and chemical industries. Novel methods for L-arabinose production focus on using lignocellulosic by-products, purified polysaccharides, and residual hydrolysates. These methods include acid-catalysed or enzymatic hydrolysis and yeast-mediated biopurification. Despite advances in production methods, technological barriers remain for industrial implementation (Fehér, 2018).

Role in Metabolic Pathways

The metabolism of L-arabinose is integral in several biological systems. In Escherichia coli, over forty years of research on the L-arabinose operon has provided insights into gene regulation mechanisms, DNA looping, and regulatory protein responses to arabinose. Such studies contribute to our understanding of metabolic pathways in microorganisms (Schleif, 2000).

Medical and Pharmaceutical Applications

L-arabinose, recognized as a low-caloric monosaccharide, has been linked to the treatment of various diseases such as diabetes and chronic constipation. Its similarity to sucrose in taste and partial sweetness makes it suitable for medical and pharmaceutical applications. Despite its potential, its use in functional foods has been limited due to high costs and lack of awareness (Hu et al., 2018).

Mechanism of Action

Mode of Action

The mode of action of L-(+)-Arabinose is not fully understood due to the limited research available. It is believed that L-(+)-Arabinose interacts with its targets, leading to changes in the metabolic processes. More research is needed to fully understand the interaction of l-(+)-arabinose with its targets .

Biochemical Pathways

L-(+)-Arabinose is involved in several biochemical pathways. It is a key player in the L-galactose pathway, which is the main pathway for AsA biosynthesis in plants . In this pathway, eight enzymes encoded by the genes PMI, PMM, GMP, GME, GGP, GPP, GDH, and GLDH participate .

Pharmacokinetics

Understanding the pharmacokinetics of a compound is crucial for determining its bioavailability, which is the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

It is believed that L-(+)-Arabinose may have various effects on the body’s metabolic processes due to its interaction with certain enzymes . .

Synthesis routes and methods

Procedure details

Pentose such as xylose may be converted by hetero-lactic fermentation to produce 1 mol of lactic acid and 1 mol of acetic acid from 1 mol of xylose. Hetero-lactic fermentation is conducted while neutralizing with ammonia to yield ammonium lactate and ammonium acetate. Ammonium lactate and ammonium acetate are esterified with ethanol to produce ethyl lactate and ethyl acetate, respectively. Ammonia generated at the time of esterification is recovered. Unreacted ethanol is distilled off, and purification of ethyl lactate is performed by distillation with removing and recovering ethyl acetate. Ethyl acetate is useful as a solvent.

Q & A

Q1: What is the molecular formula and weight of L-(+)-arabinose?

A1: L-(+)-arabinose has the molecular formula C5H10O5 and a molecular weight of 150.13 g/mol.

Q2: Are there any specific spectroscopic data available for L-(+)-arabinose?

A2: While the provided abstracts don't delve into detailed spectroscopic data, [] describes the use of Gas Chromatography (GC) to determine the content of L-(+)-arabinose within non-starch polysaccharides. This suggests GC as a relevant analytical technique for this compound. Additionally, [] mentions using 1H-NMR spectroscopy to confirm the structure of derivatives synthesized from L-(+)-arabinose, highlighting NMR as another useful tool for structural analysis.

Q3: How is L-(+)-arabinose involved in glucogenesis within lily pollen?

A3: Research suggests that L-(+)-arabinose plays a role in the myo-inositol oxidation pathway, a process contributing to glucogenesis in lily pollen. [] Specifically, the pathway seems to generate UDP-D-xylose as a key intermediate. This UDP-D-xylose is then converted to hexose (glucose) via free D-xylose and the pentose phosphate pathway. Experiments using radiolabeled L-[5-14C]arabinose supported this mechanism by showing labeled glucose production with a distribution pattern similar to that observed with myo-[2-14C]inositol.

Q4: Can bacteria utilize L-(+)-arabinose as a carbon source?

A4: Yes, several bacterial species can utilize L-(+)-arabinose. Research has identified gene clusters responsible for L-(+)-arabinose utilization in bacteria like Corynebacterium glutamicum. [] These clusters often contain genes encoding enzymes like L-arabinose isomerase, L-ribulokinase, and L-ribulose-5-phosphate 4-epimerase, which are essential for the catabolism of L-(+)-arabinose.

Q5: Is there any evidence of L-(+)-arabinose being involved in bacterial resistance to antibiotics?

A5: Yes, modifications of lipopolysaccharide (LPS) structures in bacteria can lead to resistance against antimicrobial peptides like polymyxin B (Pmx-B). [] One such modification is the addition of 4-amino-4-deoxy-L-arabinose to Lipid-A, which has been shown to confer resistance. This modification alters the physical-chemical properties of the outer membrane, hindering Pmx-B binding and its antimicrobial action.

Q6: What role does L-(+)-arabinose play in the synthesis of D-tagatose?

A6: L-(+)-arabinose isomerase, an enzyme involved in the metabolism of L-(+)-arabinose, also exhibits activity towards D-galactose, converting it to D-tagatose. [] This enzymatic activity is harnessed for the production of D-tagatose, a low-calorie bulk sweetener. The use of L-(+)-arabinose isomerase for D-tagatose production offers a promising alternative to chemical synthesis, which is more complex and less environmentally friendly.

Q7: Can L-(+)-arabinose be used for the extraction of alkaloids?

A7: Yes, research suggests the potential use of L-(+)-arabinose in liquid-liquid extraction systems for alkaloids. Studies have explored aqueous biphasic systems (ABS) composed of ionic liquids (ILs) and carbohydrates, including L-(+)-arabinose. [] These ABS systems leverage the partitioning behavior of target molecules between the two phases for extraction and separation.

Q8: Are there any applications of L-(+)-arabinose in the food industry?

A8: L-(+)-arabinose, in combination with xylo-oligosaccharide, has been explored for its potential in developing functional food products. Studies suggest that this combination may help reduce blood sugar and blood fat levels. [] The synergistic effects of these carbohydrates on inhibiting α-glucosidase and lipase activities contribute to their potential health benefits.

Q9: How does L-(+)-arabinose contribute to the properties of neem gum?

A9: L-(+)-arabinose is one of the monosaccharide components found in neem gum, a natural exudate from the neem tree (Azadirachta indica). [] Neem gum is rich in heteropolysaccharides, which possess various biological activities. The presence of L-(+)-arabinose, along with other monosaccharides, likely contributes to the physicochemical properties and potential health benefits associated with neem gum.